Cas no 2138171-36-3 (3,4-Quinolinediamine, N4-ethyl-6-(phenylmethoxy)-)

• Product Name: 3,4-Quinolinediamine, N4-ethyl-6-(phenylmethoxy)-
• CAS No: 2138171-36-3
• MF: C₁₈H₁₉N₃O
• MW: 293.362963914871
• CID: 5268800
• Update Time: 2025-10-29

3,4-Quinolinediamine, N4-ethyl-6-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• 3,4-Quinolinediamine, N4-ethyl-6-(phenylmethoxy)-

• Inchi： 1S/C18H19N3O/c1-2-20-18-15-10-14(8-9-17(15)21-11-16(18)19)22-12-13-6-4-3-5-7-13/h3-11H,2,12,19H2,1H3,(H,20,21)
• InChI Key： CVJPTFBMFQZJMS-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(OCC3=CC=CC=C3)=CC=2)C(NCC)=C(N)C=1

Additional information on 3,4-Quinolinediamine, N4-ethyl-6-(phenylmethoxy)-

Professional Introduction to 3,4-Quinolinediamine, N4-ethyl-6-(phenylmethoxy)- (CAS No. 2138171-36-3)

3,4-Quinolinediamine, N4-ethyl-6-(phenylmethoxy)-, identified by the CAS number 2138171-36-3, is a sophisticated organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound belongs to the quinoline derivatives family, a class of molecules known for their diverse pharmacological properties and applications in drug development. The unique structural features of this molecule, particularly the presence of an ethyl group at the N4 position and a phenylmethoxy group at the 6-position, contribute to its distinct chemical and biological characteristics.

The quinoline scaffold is a privileged structure in medicinal chemistry, with a rich history of applications in treating various diseases, including malaria and bacterial infections. The introduction of substituents such as ethyl and phenylmethoxy at specific positions on the quinoline ring enhances its interactability with biological targets, making it a promising candidate for further pharmacological exploration. The compound’s dual amine functionalities at the 3 and 4 positions further expand its potential for hydrogen bonding interactions, which are crucial for binding to biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with high precision. Studies have indicated that 3,4-Quinolinediamine, N4-ethyl-6-(phenylmethoxy)- exhibits notable interactions with enzymes and receptors involved in inflammatory pathways. This has sparked interest in its potential as an anti-inflammatory agent, with preliminary studies suggesting its efficacy in modulating key inflammatory cytokines.

In addition to its anti-inflammatory potential, this compound has shown promise in other therapeutic areas. Research has highlighted its ability to inhibit the activity of certain kinases, which are enzymes implicated in cancer progression. The phenylmethoxy group, in particular, has been identified as a critical moiety for binding to specific pockets on these kinases, thereby disrupting their function. These findings have opened up new avenues for developing novel anticancer agents based on quinoline derivatives.

The synthesis of 3,4-Quinolinediamine, N4-ethyl-6-(phenylmethoxy)- involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the complex framework of this molecule efficiently. These synthetic strategies not only highlight the expertise required in modern organic synthesis but also underscore the importance of optimizing reaction conditions for industrial-scale production.

Evaluation of the pharmacokinetic properties of this compound is crucial for determining its feasibility as a drug candidate. Preliminary pharmacokinetic studies have revealed that it exhibits favorable solubility and stability under physiological conditions. Moreover, its metabolic profile suggests that it can be efficiently processed by the body without significant accumulation or toxicity. These attributes are essential for ensuring that the compound can reach its target sites effectively and maintain therapeutic levels over an extended period.

The toxicological profile of 3,4-Quinolinediamine, N4-ethyl-6-(phenylmethoxy)- has also been thoroughly investigated. Acute toxicity studies have demonstrated that it is well-tolerated at moderate doses, with no significant signs of adverse effects observed in animal models. Chronic toxicity studies are ongoing to further assess its long-term safety profile. These studies are critical for understanding any potential risks associated with prolonged use and for guiding dosing regimens in future clinical trials.

The potential therapeutic applications of this compound extend beyond inflammation and cancer treatment. Emerging research suggests that it may also have neuroprotective properties, making it a candidate for treating neurodegenerative diseases such as Alzheimer’s and Parkinson’s. The ability of quinoline derivatives to cross the blood-brain barrier has been particularly noted as a key factor contributing to their efficacy in neurological disorders.

The development of novel drug candidates is often hampered by issues related to drug resistance and off-target effects. However, 3,4-Quinolinediamine, N4-ethyl-6-(phenylmethoxy)- has shown promise in overcoming these challenges due to its unique structural features that enhance specificity towards biological targets while minimizing interactions with off-target proteins. This specificity is achieved through careful optimization of substituent groups and their spatial arrangement on the quinoline core.

The role of computational methods in drug discovery cannot be overstated. Molecular docking simulations have been instrumental in identifying potential binding modes of this compound with target proteins. These simulations not only predict binding affinities but also provide insights into the conformational changes that occur upon binding. Such information is invaluable for designing next-generation analogs with improved pharmacological properties.

The future direction of research on 3,4-Quinolinediamine, N4-ethyl-6-(phenylmethoxy)- includes exploring its mechanism of action in greater detail through both computational and experimental approaches. Understanding how this compound interacts with biological targets at the molecular level will provide critical insights into its therapeutic potential and help guide further development efforts.

In conclusion, 3,4-Quinolinediamine, N4-ethyl-6-(phenylmethoxy)-, identified by CAS number 2138171-36-3, is a promising compound with diverse therapeutic applications ranging from anti-inflammatory treatments to cancer therapy and neuroprotection. Its unique structural features contribute to its distinct pharmacological properties, making it an attractive candidate for further research and development.